Cas no 332099-91-9 ({2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid)

• Product Name: {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid
• CAS No: 332099-91-9
• MF: C₁₁H₁₀N₂O₃S₂
• MW: 282.338699817657
• CID: 2625192
• PubChem ID: 16781516
• Update Time: 2025-05-20

{2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid
• 332099-91-9
• {2-[(2-Thienylacetyl)amino]-1,3-thiazol-4-yl}acetic acid
• EN300-37516
• Z224295706
• G23823
• 2-{2-[2-(thiophen-2-yl)acetamido]-1,3-thiazol-4-yl}aceticacid
• Oprea1_852512
• (2-[(Thien-2-ylacetyl)amino]-1,3-thiazol-4-yl)acetic acid
• 2-(2-[2-(THIOPHEN-2-YL)ACETAMIDO]-1,3-THIAZOL-4-YL)ACETIC ACID
• C11H10N2O3S2
• DTXSID60588399
• 2-{2-[2-(thiophen-2-yl)acetamido]-1,3-thiazol-4-yl}acetic acid
• CS-0247862
• {2-[2-(thiophen-2-yl)acetamido]-1,3-thiazol-4-yl}acetic acid
• {2-[(thien-2-ylacetyl)amino]-1,3-thiazol-4-yl}acetic acid
• F2145-0078
• AKOS000137554

• MDL： MFCD02043420
• Inchi： 1S/C11H10N2O3S2/c14-9(5-8-2-1-3-17-8)13-11-12-7(6-18-11)4-10(15)16/h1-3,6H,4-5H2,(H,15,16)(H,12,13,14)
• InChI Key： VNZWCTBPGFRYIR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 282.01328453Da
• Monoisotopic Mass: 282.01328453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 136Ų

Additional information on {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid

{2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic Acid: A Comprehensive Overview

{2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid, identified by the CAS number 332099-91-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a thiazole ring substituted with an acetylamino group and a thiophene moiety, making it a potential candidate for various applications in drug discovery and development.

The synthesis of {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid involves a series of well-defined organic reactions. The thiazole ring is typically formed through the condensation of an amine with a carbon disulfide derivative, followed by further functionalization to introduce the thiophene and acetylamino groups. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential use in therapeutic agents.

One of the most promising aspects of this compound is its potential as a modulator of cellular signaling pathways. Studies have shown that {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid can interact with key enzymes and receptors involved in inflammation, apoptosis, and cell proliferation. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. These findings suggest that it could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its pharmacological properties, {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid has also been investigated for its role in cancer biology. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Furthermore, its ability to inhibit tumor angiogenesis makes it a potential candidate for anti-cancer therapy. Ongoing clinical trials are exploring its efficacy and safety profile in patients with solid tumors.

The structural uniqueness of {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yl}acetic acid also lends itself to applications in other therapeutic areas. For example, its thiazole ring has been shown to exhibit antioxidant properties, which could be harnessed for the development of neuroprotective agents. Recent studies have highlighted its potential to mitigate oxidative stress in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

From a manufacturing standpoint, the production of {2-(2-Thienylacetyl)amino-1,3-thiazol-4-yL}acetic acid requires adherence to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its identity. Regulatory compliance is also critical, particularly given its potential use in pharmaceutical applications.

In conclusion, {2-(2-Thienylacetyl)amino-L-thiazol-L-yL}acetic acid, CAS number 332099-Ll-Ll, represents a versatile compound with multifaceted applications in drug discovery and development. Its unique chemical structure and diverse biological activities make it an attractive target for further research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs across various disease areas.